Cas no 9004-02-8 (Lipoprotein lipase)

• Product Name: Lipoprotein lipase
• CAS No: 9004-02-8
• MF: C₁₃₇H₂₀₃Br₂Cl₂F₃O₂₄S₈
• MW: 2778.29256176949
• CID: 805148
• PubChem ID: 167312575
• Update Time: 2025-06-12

Lipoprotein lipase Chemical and Physical Properties

Names and Identifiers

• Lipase, lipoprotein
• LIPOPROTEIN LIPASE FROM PSEUDOMONAS SP.
• 100KU
• 1KU
• 25KU
• 5KU
• LIPOPROTEIN LIPASE
• LPL
• Diacylglycerol acylhydrolase
• Diacylglycerol lipase
• lipoprotein lipase f. chromobact. visc.
• Biogalact
• Clearing factor
• Clearing factor lipase
• Lipoprotein Lipase from Pseudomonas sp.,Diacylglycerol acylhydrolase, Diacylglycerol lipase
• Lipoprotein Lipase from Burkholderia sp.
• HDLCQ11
• Lipase, lipoprotein (9CI)
• E.C. 3.1.1.34
• EC 3.1.1.34
• LPL Amano 3
• Lipemia-clearing factor
• MeSH ID: D008071
• Postheparin lipase
• Postheparin plasma lipoprotein lipase
• 9004-02-8
• 956594-02-8
• 1080492-01-8
• Lipoprotein lipase

• MDL： MFCD00131523
• Inchi： 1S/C20H32O3S.C17H25BrO3S.2C17H25ClO3S.2C17H25FO3S.C16H23BrO3S.C16H23FO3S/c1-16(2)18(8-6-7-15-24(21,22)23)12-9-17-10-13-19(14-11-17)20(3,4)5;5*1-14(2)13-16(5-3-4-12-22(19,20)21)7-6-15-8-10-17(18)11-9-15;2*1-13(2)15(5-3-4-12-21(18,19)20)9-6-14-7-10-16(17)11-8-14/h9-14,16,18H,6-8,15H2,1-5H3,(H,21,22,23);5*6-11,14,16H,3-5,12-13H2,1-2H3,(H,19,20,21);2*6-11,13,15H,3-5,12H2,1-2H3,(H,18,19,20)
• InChI Key： JVCNNQAORSRACF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.BrC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)C(C)C.ClC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.ClC1C=CC(=CC=1)C=CC(CCCCS(=O)(=O)O)CC(C)C.S(CCCCC(C=CC1C=CC(=CC=1)F)CC(C)C)(=O)(=O)O.S(CCCCC(C=CC1C=CC(=CC=1)F)CC(C)C)(=O)(=O)O.S(CCCCC(C=CC1C=CC(=CC=1)C(C)(C)C)C(C)C)(=O)(=O)O.S(CCCCC(C=CC1C=CC(=CC=1)F)C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 2776.01390g/mol
• Monoisotopic Mass: 2773.01259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 176
• Rotatable Bond Count: 70
• Complexity: 2530
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 8
• Topological Polar Surface Area: 502Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available
• Merck: 13,5534

Lipoprotein lipase Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25-36/37
• FLUKA BRAND F CODES：3-10
• RTECS：TO9776500
• Storage Condition：2-8°C

Additional information on Lipoprotein lipase

Comprehensive Overview of Lipoprotein Lipase (CAS No. 9004-02-8): Function, Applications, and Research Insights

Lipoprotein lipase (LPL), identified by CAS No. 9004-02-8, is a critical enzyme involved in lipid metabolism. This enzyme hydrolyzes triglycerides in circulating lipoproteins, such as chylomicrons and very-low-density lipoproteins (VLDL), into free fatty acids and glycerol. The lipoprotein lipase function is essential for energy supply to tissues, including skeletal muscle and adipose tissue. Given its pivotal role in metabolic health, LPL has become a focal point in research related to obesity, diabetes, and cardiovascular diseases—topics that dominate current health and wellness trends.

The molecular structure of LPL consists of a single polypeptide chain with multiple domains, including a catalytic site and binding regions for lipoproteins and heparan sulfate proteoglycans. Its activity is regulated by factors like insulin, apolipoproteins (e.g., ApoC-II), and angiopoietin-like proteins (ANGPTLs). Researchers are increasingly exploring lipoprotein lipase deficiency, a rare genetic disorder linked to severe hypertriglyceridemia, as a model for understanding broader metabolic syndromes. This aligns with growing public interest in personalized medicine and genetic testing.

In biotechnology, Lipoprotein lipase (CAS 9004-02-8) is utilized in diagnostic assays for lipid disorders and drug development targeting metabolic diseases. For instance, LPL inhibitors are being investigated for cancer therapy due to their role in tumor lipid metabolism. Such applications resonate with the surge in searches for enzyme-based therapeutics and precision oncology. Additionally, the enzyme's potential in dietary supplement formulations—often queried in fitness forums—highlights its crossover into consumer health markets.

Recent studies have also linked LPL activity to neurodegenerative diseases like Alzheimer's, where lipid dysregulation is implicated. This connection taps into the rising concern over brain health and anti-aging strategies, frequently searched topics in medical AI databases. Furthermore, advancements in recombinant lipoprotein lipase production using microbial systems address scalability challenges for industrial use, a subject trending in biomanufacturing circles.

From an SEO perspective, integrating keywords like "lipoprotein lipase mechanism of action", "9004-02-8 enzyme applications", and "how to increase lipoprotein lipase activity naturally" ensures alignment with user queries. The enzyme's relevance to ketogenic diets and intermittent fasting—popular topics in nutritional science—further enhances engagement. By contextualizing CAS 9004-02-8 within these interdisciplinary themes, this overview bridges technical accuracy with accessible discourse, catering to both academic and public audiences.